Cas no 898423-77-3 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide
• CAS No: 898423-77-3
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 5482492
• Update Time: 2025-06-11

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-4-fluorobenzamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide

• Inchi： 1S/C20H19FN2O2/c21-16-8-5-14(6-9-16)19(24)22-17-10-7-13-2-1-11-23(18(13)12-17)20(25)15-3-4-15/h5-10,12,15H,1-4,11H2,(H,22,24)
• InChI Key： CKBXCXPTKPIPJE-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C1=CC=C(F)C=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide (CAS No. 898423-77-3)

The compound N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide (CAS No. 898423-77-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopropanecarbonyl and tetrahydroquinolin moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator of biological targets, given its ability to interact with specific enzymes or receptors.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide has surged due to their versatility in drug discovery. The incorporation of a 4-fluorobenzamide group enhances its binding affinity and selectivity, which is crucial for developing targeted therapies. This compound is often discussed in the context of kinase inhibition and GPCR modulation, two hot topics in contemporary biomedical research. Its CAS No. 898423-77-3 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These processes are optimized to achieve high yields and purity, which are critical for preclinical studies. The compound's physicochemical properties, such as solubility and stability, are also under investigation to determine its suitability for further development. Given the growing interest in personalized medicine, researchers are exploring how this molecule could be tailored to address specific disease mechanisms.

One of the most frequently asked questions about CAS No. 898423-77-3 revolves around its potential therapeutic applications. While detailed clinical data may still be limited, preliminary studies suggest its relevance in oncology and neurological disorders. The fluorobenzamide moiety, in particular, is known to enhance bioavailability, making it a valuable scaffold for drug design. Additionally, the tetrahydroquinolin core is a common feature in many FDA-approved drugs, further highlighting its significance.

From an industrial perspective, the scalability of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide production is a key consideration. Advances in green chemistry and continuous flow synthesis are being explored to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader trend of sustainable pharmaceutical manufacturing, which is a priority for many companies today.

In summary, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-fluorobenzamide (CAS No. 898423-77-3) represents a fascinating area of research with promising implications for drug development. Its structural complexity and functional diversity make it a subject of ongoing study, particularly in the context of precision medicine and biomolecular interactions. As scientific understanding deepens, this compound may well emerge as a cornerstone in the next generation of therapeutics.